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An In-depth Technical Guide to 2-(3-chlorophenoxy)propanoic acid

Executive Summary

This technical guide provides a comprehensive overview of 2-(3-chlorophenoxy)propanoic acid,
a significant compound within the phenoxypropionic class. While historically used as a
herbicide and plant growth regulator, its unique chemical structure, including a chiral center,
makes it a molecule of interest for researchers in medicinal chemistry and drug development.
This document details its formal nomenclature, physicochemical properties, stereochemistry,
synthesis, applications, and modern analytical methodologies. The guide is intended for
researchers, scientists, and professionals who require a deep technical understanding of this
compound for agricultural, chemical, or pharmaceutical development purposes.

Nomenclature and Chemical Identification

The precise identification and nomenclature of a chemical compound are foundational for all
scientific and regulatory purposes. The compound commonly known as 2-(3-Chlorophenoxy)-
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Propionic Acid is systematically named according to the rules established by the International
Union of Pure and Applied Chemistry (IUPAC).

The IUPAC name for this compound is 2-(3-chlorophenoxy)propanoic acid[1]. This name is
derived by identifying the longest carbon chain containing the principal functional group (the
carboxylic acid), which is a three-carbon chain (propane), thus forming "propanoic acid". A 3-
chlorophenoxy group is attached to the second carbon atom of this chain, leading to the full
systematic name.

The compound is also known by several synonyms and trade names, including Cloprop,
Metachlorphenprop, and Fruitone CPA[1][2]. It is assigned the CAS Registry Number 101-10-
0[3].

Key chemical identifiers are summarized below:

Identifier Value Source

2-(3-chlorophenoxy)propanoic

IUPAC Name ) [11[3]
acid

CAS Number 101-10-0 [3][4]

Molecular Formula CoHoCIOs3 [11[3]
YNTIKQDWYXUTLZ-

InChl Key [1114]

UHFFFAOYSA-N

CC(C(=0)0)0OC1=CC(=CC=C
SMILES el [1][4]

Cloprop, 3-CPA, 2-(m-
Synonyms o [1][5][6]
Chlorophenoxy)propionic acid

Chemical Structure and Stereochemistry

The molecular structure of 2-(3-chlorophenoxy)propanoic acid features a propanoic acid
backbone linked via an ether bond to a 3-chlorophenol ring. A critical feature of this molecule is
the presence of a chiral center at the second carbon (C2) of the propanoic acid chain—the
carbon atom to which both the phenoxy group and the methyl group are attached.
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Due to this stereocenter, the compound exists as a pair of enantiomers:
¢ (R)-2-(3-chlorophenoxy)propanoic acid
e (S)-2-(3-chlorophenoxy)propanoic acid

The commercially produced and studied material is typically a racemic mixture, denoted as
(RS)-2-(3-chlorophenoxy)propanoic acid or (x)-2-(3-chlorophenoxy)propionic acid[1][7]. The
distinction between enantiomers is significant, as biological activity in phenoxypropionic acid
derivatives is often stereospecific. For instance, in related herbicides like Fenoprop, the
biological activity is primarily associated with the (R)-isomer[8]. The resolution of these
enantiomers for research and specific applications can be achieved using chiral
chromatography techniques[4][9].

Caption: 2D structure of 2-(3-chlorophenoxy)propanoic acid with the chiral center indicated by

*

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems,
from environmental fate to biological interactions. 2-(3-chlorophenoxy)propanoic acid is a
colorless, crystalline solid under standard conditions[1][5].

Property Value Unit Reference(s)

Molecular Weight 200.62 g/mol [1][10]

White to off-white
Appearance _ - [5][10]
crystalline powder

Melting Point 113-116 °C [4][10]
N , 318.5+17.0 (at 760
Boiling Point °C [5]
mmHg)
Water Solubility 1,200 (at 22 °C) mg/L [5]
pKa 3.62 (estimated) - [5]
LogP (XLogP3) 2.52 - [5]
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Synthesis and Manufacturing

The synthesis of 2-(3-chlorophenoxy)propanoic acid is typically achieved through a Williamson
ether synthesis pathway. This well-established reaction provides a reliable method for
industrial-scale production.

The core reaction involves the nucleophilic substitution of a halogenated propionate derivative
by a chlorophenoxide salt[2][6]. The general steps are:

o Deprotonation: 3-chlorophenol is deprotonated using a strong base (e.g., sodium hydroxide)
to form the sodium 3-chlorophenoxide salt. This step is critical as it generates the potent
nucleophile required for the subsequent reaction.

e Nucleophilic Substitution: The phenoxide salt is then reacted with an ethyl 2-
bromopropionate or a similar electrophile. The phenoxide ion attacks the carbon atom
bearing the bromine, displacing the bromide ion and forming the ether linkage.

o Hydrolysis: The resulting ester, ethyl 2-(3-chlorophenoxy)propanoate, is hydrolyzed under
basic or acidic conditions to cleave the ester bond, yielding the final carboxylic acid product,
2-(3-chlorophenoxy)propanoic acid[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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